Cas no 2171739-39-0 (3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171739-39-0
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6341016
• PubChem ID: 165550872
• Update Time: 2025-06-14

3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(4-bromo-2-ethylphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171739-39-0
• EN300-1483648

• Inchi： 1S/C27H25BrN2O5/c1-2-16-13-17(28)11-12-23(16)29-26(33)24(14-25(31)32)30-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,22,24H,2,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： VXCAITKNRQJSJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171739-39-0)

The compound 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171739-39-0) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure combines a 4-bromo-2-ethylphenyl moiety with a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in the development of novel therapeutics. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the key features of 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is its compatibility with Fmoc-based peptide chemistry. The Fmoc group is a cornerstone in modern peptide synthesis, offering mild deprotection conditions and high stability under various reaction environments. This compound's unique structure allows for the incorporation of 4-bromo-2-ethylphenyl into peptide backbones, enabling the creation of tailored peptides with enhanced biological activity. Such peptides are often explored for their potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biologics. 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid aligns perfectly with this trend, as it facilitates the production of modified peptides with specific functional groups. These modifications can improve peptide stability, bioavailability, and target affinity, addressing common challenges in peptide-based drug design. Additionally, the compound's bromo-substituted aromatic ring opens doors to further derivatization via cross-coupling reactions, a technique frequently discussed in medicinal chemistry forums and research publications.

The synthesis and application of 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid also intersect with the growing interest in green chemistry. Researchers are actively seeking ways to reduce waste and improve efficiency in peptide synthesis, and this compound's compatibility with microwave-assisted synthesis and flow chemistry techniques makes it a promising candidate. These methods not only accelerate reaction times but also minimize solvent use, aligning with the global push for sustainable laboratory practices.

Another area where 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid shines is in the study of protein-protein interactions (PPIs). PPIs are critical in understanding disease mechanisms and developing therapeutic inhibitors. The compound's ability to introduce bulky aromatic groups into peptides allows researchers to mimic natural protein interfaces, a strategy gaining traction in structure-based drug design. This application is particularly relevant in oncology and immunology, where disrupting harmful PPIs can lead to breakthrough treatments.

From a technical standpoint, handling 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid requires expertise in air-sensitive techniques and anhydrous conditions, as the Fmoc group can be susceptible to premature deprotection under acidic or basic conditions. Proper storage in cool, dry environments and the use of inert atmospheres are recommended to maintain its stability. These precautions are standard in high-value pharmaceutical intermediates, ensuring consistent performance in critical reactions.

The versatility of 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid extends to its potential in combinatorial chemistry, where large libraries of compounds are screened for biological activity. Its modular design allows for rapid diversification, a feature highly valued in high-throughput screening (HTS) campaigns. As the pharmaceutical industry continues to embrace fragment-based drug discovery, compounds like this will play an increasingly important role in identifying lead molecules.

In conclusion, 3-(4-bromo-2-ethylphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171739-39-0) represents a sophisticated tool for researchers pushing the boundaries of peptide therapeutics and drug discovery. Its unique structural attributes and compatibility with cutting-edge synthetic methodologies position it at the forefront of innovative chemistry solutions. As scientific inquiries into personalized medicine and targeted therapies intensify, the relevance of such specialized compounds will only grow, making them indispensable in the laboratories of tomorrow.